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Compound of Interest

Compound Name: 2,3-Dimethyldecane
CAS No.: 17312-44-6
Cat. No.: B1670047
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the procurement and application of high-
purity 2,3-Dimethyldecane (CAS No. 17312-44-6) for research purposes. It includes
information on potential suppliers, key chemical properties, potential research applications, and
detailed protocols for handling, storage, and analysis.

Sourcing and Procurement of High-Purity 2,3-
Dimethyldecane

The primary challenge in sourcing 2,3-Dimethyldecane is obtaining specific purity grades
required for sensitive research applications. Researchers should directly contact suppliers to
inquire about available purities, request certificates of analysis (CoA), and discuss custom
synthesis options if necessary.

Table 1: Potential Suppliers of 2,3-Dimethyldecane
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Supplier

Website

Contact for

Purity/Availability

Notes

BOC Sciences

--INVALID-LINK--

Inquiry required

Offers a range of
chemicals for drug
discovery and

development.[1]

ChemicalBook

--INVALID-LINK--

Lists multiple

suppliers

A directory of
chemical suppliers;
purity and stock levels

vary.[2]

BuyersGuideChem

--INVALID-LINK--

Lists multiple

suppliers

A platform to connect
with various chemical
producers and

suppliers.[3]

TargetMol

--INVALID-LINK--

Inquiry required

Specializes in
compounds for life

science research.

Santa Cruz

Biotechnology

--INVALID-LINK--

Inquiry required

Provides a wide range
of biochemicals for

research.

Procurement Workflow

The following diagram outlines the recommended workflow for procuring high-purity 2,3-

Dimethyldecane.
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Figure 1. Procurement Workflow for 2,3-Dimethyldecane
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Figure 1. Procurement Workflow for 2,3-Dimethyldecane (Within 100 characters)

Chemical and Physical Properties

Understanding the physicochemical properties of 2,3-Dimethyldecane is crucial for its proper
handling, storage, and application in experimental settings.
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Table 2: Physicochemical Properties of 2,3-Dimethyldecane

Property Value Reference
CAS Number 17312-44-6 [4][5]
Molecular Formula Ci2H26 [4][5]
Molecular Weight 170.33 g/mol [5]

Boiling Point ~206-209 °C [2]

Density ~0.75 g/cm?3 [1]
Synonyms Decane, 2,3-dimethyl- [415]

Research Applications and Experimental Protocols

While specific documented applications for 2,3-Dimethyldecane in drug development are
limited, its properties as a branched-chain alkane make it relevant in several research areas,
primarily as a reference standard and a potential biomarker.

Application: Reference Standard in Gas
Chromatography-Mass Spectrometry (GC-MS)

High-purity 2,3-Dimethyldecane is valuable as a reference standard for the identification and
quantification of branched alkanes in complex mixtures, such as environmental samples,
petroleum products, and biological matrices.

Experimental Protocol: Purity Analysis by GC-MS

This protocol outlines a general method for verifying the purity of a 2,3-Dimethyldecane
sample.

e Preparation of Standard Solution:

o Accurately weigh approximately 10 mg of the 2,3-Dimethyldecane standard.
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o Dissolve in 10 mL of high-purity hexane or a similar non-polar solvent to prepare a 1
mg/mL stock solution.

o Perform serial dilutions to create a series of calibration standards (e.g., 1, 5, 10, 25, 50,
100 pg/mL).

e GC-MS Instrumentation and Conditions:

[¢]

Gas Chromatograph: Agilent 7890B or equivalent.

o Mass Spectrometer: Agilent 5977A or equivalent.

o Column: HP-5ms (30 m x 0.25 mm x 0.25 um) or similar non-polar capillary column.

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

o Oven Temperature Program:

= Initial temperature: 50°C, hold for 2 minutes.

» Ramp: 10°C/min to 250°C.

= Hold: 5 minutes at 250°C.

o Injector Temperature: 250°C.

o Injection Volume: 1 pL (splitless mode).

o MSD Transfer Line Temperature: 280°C.

o lon Source Temperature: 230°C.

[¢]

Mass Range: m/z 40-400.

o Data Analysis:

o Acquire the total ion chromatogram (TIC) and mass spectrum of the 2,3-Dimethyldecane
standard.
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[e]

Identify the characteristic fragment ions.

(¢]

Integrate the peak area of the primary ion.

[¢]

Construct a calibration curve by plotting peak area against concentration.

[¢]

Analyze the sample to be tested under the same conditions and determine its purity based
on the calibration curve.

Application: Volatile Organic Compound (VOC)
Biomarker Research

Branched-chain alkanes, including various dimethyldecane isomers, have been investigated as
potential volatile biomarkers for diseases such as cancer and asthma.[6][7] 2,3-
Dimethyldecane can be used as a standard to identify its presence in exhaled breath or other
biological samples.

Experimental Workflow: VOC Biomarker Analysis

The following diagram illustrates a typical workflow for investigating volatile biomarkers from
biological samples.
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Figure 2. Volatile Biomarker Analysis Workflow
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Figure 2. Volatile Biomarker Analysis Workflow (Within 100 characters)

Safety, Handling, and Storage Protocols

As a flammable and volatile organic compound, proper safety precautions are essential when

working with 2,3-Dimethyldecane.
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Safety and Handling Workflow

Figure 3. Safety and Handling Protocol
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Figure 3. Safety and Handling Protocol (Within 100 characters)

Key Safety and Handling Considerations:

Personal Protective Equipment (PPE): Always wear safety glasses or goggles, a flame-
retardant lab coat, and chemical-resistant gloves (e.g., nitrile).

Ventilation: Handle 2,3-Dimethyldecane in a well-ventilated chemical fume hood to minimize
inhalation exposure.

Fire Safety: 2,3-Dimethyldecane is flammable. Keep it away from open flames, sparks, and
hot surfaces. Ensure a fire extinguisher (Class B) is readily accessible.

Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-
ventilated area designated for flammable liquids.

Spills: In case of a small spill, absorb the liquid with an inert material (e.g., vermiculite, sand)
and place it in a sealed container for disposal. For larger spills, follow institutional emergency
procedures.

Disposal: Dispose of unused 2,3-Dimethyldecane and contaminated materials in
accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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